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Compound of Interest

Compound Name:
p-((p-

(Phenylazo)phenyl)azo)phenol

Cat. No.: B1346030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the antifungal activity of phenyl-

azo phenol derivatives, including quantitative data, detailed experimental protocols for their

synthesis and antifungal evaluation, and visualizations of the experimental workflows.

Introduction
Phenyl-azo phenol derivatives constitute a class of azo compounds that have garnered

significant interest for their potential biological activities, including antifungal properties.[1][2]

These synthetic compounds, characterized by the presence of a phenyl-azo group linked to a

phenol moiety, have demonstrated efficacy against a range of fungal pathogens, including

those of clinical and agricultural importance.[1][3] Their straightforward synthesis, typically

involving a diazotization reaction followed by an azo coupling, makes them attractive

candidates for further investigation and development as novel antifungal agents.[1][4] This

document outlines the key findings on their antifungal potency and provides standardized

protocols for their synthesis and evaluation.

Data Presentation: Antifungal Activity
The antifungal efficacy of phenyl-azo phenol derivatives has been quantified using various

metrics, primarily the Minimum Inhibitory Concentration (MIC) and the 50% effective
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concentration (EC50). The following tables summarize the reported quantitative data for

different derivatives against various fungal species.

Table 1: Minimum Inhibitory Concentration (MIC) of Phenyl-azo Phenol Derivatives against

Candida Species

Compound Fungal Strain MIC (µg/mL) Reference

Mono-azo derivative
Candida albicans

ATCC 10231
0.781 - 25 [1]

Candida parapsilosis

CL 5348
0.781 - 25 [1]

Candida tropicalis CL

3301
0.781 - 25 [1]

Candida krusei CL

5343
0.781 - 25 [1]

Candida albicans CL

7626
0.781 - 25 [1]

Tris-azo derivative Candida spp. 12.5 - 25 [1]

Table 2: EC50 Values of Benzimidazole-Azo-Phenol Derivatives against Phytopathogenic Fungi

Compound Fungal Strain EC50 (µmol/mL) Reference

V-5
Fusarium

graminearum
0.09 [3]

Alternaria solani 0.08 [3]

Valsa mali 0.06 [3]

Botrytis cinerea 0.07 [3]

Curvularia lunata 0.11 [3]
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Experimental Protocols
Protocol 1: Synthesis of Phenyl-azo Phenol Derivatives
via Diazotization and Azo Coupling
This protocol describes a general method for the synthesis of phenyl-azo phenol derivatives.

Materials:

Aniline derivative

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Phenol derivative

Sodium hydroxide (NaOH)

Ice

Distilled water

Ethanol (for recrystallization)

Beakers

Magnetic stirrer and stir bar

Buchner funnel and filter paper

Procedure:

Diazotization of Aniline Derivative: a. Dissolve the aniline derivative in a solution of

concentrated HCl and water. b. Cool the solution to 0-5 °C in an ice bath with constant

stirring. c. Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise to

the aniline solution. Maintain the temperature between 0-5 °C throughout the addition. d.
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Continue stirring for an additional 30 minutes at 0-5 °C to ensure complete formation of the

diazonium salt.

Azo Coupling with Phenol Derivative: a. In a separate beaker, dissolve the phenol derivative

in an aqueous solution of sodium hydroxide (NaOH). b. Cool this solution to 0-5 °C in an ice

bath. c. Slowly add the freshly prepared, cold diazonium salt solution to the cold phenol

solution with vigorous stirring. d. A colored precipitate of the phenyl-azo phenol derivative

should form immediately. e. Continue stirring the reaction mixture in the ice bath for 1-2

hours to ensure complete coupling.

Isolation and Purification: a. Isolate the crude product by vacuum filtration using a Buchner

funnel. b. Wash the precipitate with cold distilled water to remove any unreacted salts. c.

Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to

obtain the pure phenyl-azo phenol derivative. d. Dry the purified crystals in a desiccator.

Protocol 2: Determination of Minimum Inhibitory
Concentration (MIC) by Broth Microdilution
This protocol outlines the determination of the MIC of phenyl-azo phenol derivatives against

fungal strains.

Materials:

Synthesized phenyl-azo phenol derivatives

Fungal strains (e.g., Candida albicans)

Sabouraud Dextrose Broth (SDB) or other appropriate fungal growth medium

Dimethyl sulfoxide (DMSO)

Sterile 96-well microtiter plates

Spectrophotometer

Incubator

Procedure:
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Preparation of Fungal Inoculum: a. Culture the fungal strain on an appropriate agar plate for

24-48 hours at the optimal growth temperature. b. Prepare a fungal suspension in sterile

saline or broth, adjusting the turbidity to a 0.5 McFarland standard (approximately 1-5 x 10⁶

CFU/mL). c. Dilute this suspension in the test broth to achieve the final desired inoculum

concentration (typically 5 x 10² to 2.5 x 10³ CFU/mL).

Preparation of Compound Dilutions: a. Dissolve the phenyl-azo phenol derivative in DMSO

to create a stock solution. b. Perform serial two-fold dilutions of the stock solution in the test

broth in the wells of a 96-well microtiter plate to achieve a range of desired concentrations.

Inoculation and Incubation: a. Add the prepared fungal inoculum to each well containing the

compound dilutions. b. Include a positive control (inoculum without compound) and a

negative control (broth without inoculum). c. Incubate the microtiter plate at the optimal

temperature for the fungal strain (e.g., 35-37 °C for Candida species) for 24-48 hours.

MIC Determination: a. The MIC is defined as the lowest concentration of the compound that

causes complete inhibition of visible fungal growth. b. Growth can be assessed visually or by

measuring the optical density (OD) at a specific wavelength (e.g., 600 nm) using a

microplate reader.

Protocol 3: Antifungal Susceptibility Testing by Agar
Well Diffusion Assay
This protocol provides a qualitative or semi-quantitative method to screen for the antifungal

activity of phenyl-azo phenol derivatives.

Materials:

Synthesized phenyl-azo phenol derivatives

Fungal strains

Malt Extract Agar (MEA) or other suitable fungal growth medium

Sterile Petri dishes

Sterile cork borer or pipette tip
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Dimethyl sulfoxide (DMSO)

Incubator

Procedure:

Preparation of Fungal Lawn: a. Prepare a fungal inoculum as described in Protocol 2 (Step

1). b. Evenly spread the fungal suspension over the surface of the agar plate to create a

uniform lawn of growth.

Well Preparation and Compound Application: a. Aseptically create wells (typically 6-8 mm in

diameter) in the agar using a sterile cork borer or the wide end of a sterile pipette tip. b.

Prepare solutions of the phenyl-azo phenol derivatives in DMSO at known concentrations. c.

Add a specific volume (e.g., 50-100 µL) of each compound solution into separate wells. d.

Use DMSO as a negative control in one well and a known antifungal agent as a positive

control in another.

Incubation and Zone of Inhibition Measurement: a. Allow the plates to stand for a short

period to permit diffusion of the compounds into the agar. b. Incubate the plates at the

optimal temperature for the fungal strain for 24-72 hours. c. Measure the diameter of the

clear zone of growth inhibition around each well in millimeters. A larger diameter indicates

greater antifungal activity.

Mechanism of Action (Postulated)
While the precise mechanism of action for phenyl-azo phenol derivatives has not been

extensively elucidated, their structural similarity to other azole-containing antifungal agents

suggests a potential mode of action. Azole antifungals are known to inhibit the fungal

cytochrome P450 enzyme, lanosterol 14α-demethylase.[5] This enzyme is crucial for the

biosynthesis of ergosterol, a vital component of the fungal cell membrane.[2][5] Inhibition of this

enzyme leads to the depletion of ergosterol and the accumulation of toxic sterol intermediates,

ultimately disrupting membrane integrity and function, and inhibiting fungal growth.[2][6] Further

research is required to definitively confirm this mechanism for phenyl-azo phenol derivatives.
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The following diagrams illustrate the general workflows for the synthesis and antifungal testing

of phenyl-azo phenol derivatives.
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Caption: Workflow for the synthesis of phenyl-azo phenol derivatives.
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Caption: General workflow for antifungal susceptibility testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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